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Compound of Interest

Compound Name: Silver lactate

Cat. No.: B1143888 Get Quote

An in-depth examination of the physicochemical properties, synthesis, and antimicrobial

mechanisms of silver lactate.

Introduction
Silver lactate (AgC₃H₅O₃) is the silver salt of lactic acid, a compound that has garnered

significant interest in the scientific community, particularly in the fields of medicine and

materials science. Its potent antimicrobial properties, attributed to the release of silver ions

(Ag⁺), make it a valuable agent in various applications, including wound dressings, medical

device coatings, and as a preservative in cosmetics.[1][2] This technical guide provides a

comprehensive overview of the physical and chemical properties of silver lactate, detailed

experimental protocols, and an exploration of its antimicrobial mechanisms of action, tailored

for researchers, scientists, and drug development professionals.

Physicochemical Properties
Silver lactate is an organic chemical compound with the formula CH₃CH(OH)COOAg.[3][4] It

typically appears as a white to gray or purple crystalline powder or flakes and is known to be

sensitive to light, necessitating storage in dark conditions to maintain its stability.[3]
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A summary of the key quantitative physical and chemical properties of silver lactate is

presented in Table 1.

Property Value/Description References

IUPAC Name silver;2-hydroxypropanoate

CAS Number 128-00-7 [3]

Molecular Formula C₃H₅AgO₃ [3]

Molecular Weight 196.94 g/mol

Appearance
White to gray or purple

powder/flakes
[3]

Melting Point 120-122 °C (decomposes)

Boiling Point 227.6 °C [3]

Solubility in Water
Soluble (approximately 1 part

in 15 parts water)
[3]

Solubility in Ethanol Slightly soluble [3]

Stability

Light sensitive; degrades when

exposed to alkali, peroxide,

heat, and humidity.

[1]

Experimental Protocols
This section outlines detailed methodologies for the synthesis of silver lactate and the

determination of its key physical properties.

Synthesis of Silver Lactate
Silver lactate is synthesized by the reaction of silver carbonate with lactic acid.[3] The

following protocol is a representative procedure based on this reaction.

Objective: To synthesize silver lactate from silver carbonate and lactic acid.

Materials:
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Silver carbonate (Ag₂CO₃)

Lactic acid (CH₃CH(OH)COOH), 85-90% aqueous solution

Deionized water

Ethanol

Beakers

Stirring rod

Heating plate with magnetic stirrer

Buchner funnel and flask

Filter paper

Drying oven

Procedure:

In a beaker, dissolve a calculated amount of lactic acid in deionized water. The molar ratio of

lactic acid to silver carbonate should be 2:1.

Slowly add silver carbonate powder to the lactic acid solution while stirring continuously. The

addition should be done in small portions to control the effervescence (release of CO₂ gas).

Continue stirring the mixture at room temperature until the effervescence ceases, indicating

the completion of the reaction. The solution will contain dissolved silver lactate.

Gently heat the solution to approximately 60°C to ensure complete reaction and to aid in the

subsequent filtration step.

Filter the warm solution to remove any unreacted silver carbonate or other solid impurities.

To the clear filtrate, add ethanol to induce the precipitation of silver lactate, as it is less

soluble in ethanol-water mixtures.
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Collect the precipitated white crystals of silver lactate by vacuum filtration using a Buchner

funnel.

Wash the crystals with a small amount of cold ethanol to remove any remaining impurities.

Dry the purified silver lactate crystals in a drying oven at a temperature below its

decomposition point (e.g., 80°C) until a constant weight is achieved. Store the final product

in a dark, airtight container.

Determination of Melting Point
The melting point of silver lactate can be determined using a standard capillary melting point

apparatus.

Objective: To determine the melting point range of synthesized silver lactate.

Materials:

Purified silver lactate

Capillary tubes (sealed at one end)

Melting point apparatus

Mortar and pestle

Procedure:

Ensure the silver lactate sample is completely dry and in a fine powdered form. If

necessary, grind the crystals using a mortar and pestle.

Pack the dry powder into a capillary tube to a height of 2-3 mm by tapping the sealed end of

the tube on a hard surface.

Place the packed capillary tube into the heating block of the melting point apparatus.

Heat the block at a moderate rate until the temperature is about 20°C below the expected

melting point (around 100°C).
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Decrease the heating rate to approximately 1-2°C per minute to allow for accurate

observation.

Record the temperature at which the first droplet of liquid is observed (the onset of melting).

Continue heating slowly and record the temperature at which the entire solid has

transformed into a clear liquid (the completion of melting).

The recorded temperature range is the melting point of the silver lactate sample. A sharp

melting range (e.g., 1-2°C) is indicative of high purity.

Determination of Solubility in Water
A quantitative method to determine the solubility of silver lactate in water is the shake-flask

method.

Objective: To determine the solubility of silver lactate in water at a specific temperature (e.g.,

25°C).

Materials:

Purified silver lactate

Deionized water

Conical flasks with stoppers

Thermostatically controlled water bath or incubator shaker

Analytical balance

Centrifuge and centrifuge tubes (or filtration apparatus)

UV-Vis spectrophotometer or other suitable analytical instrument for concentration

measurement

Procedure:
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Add an excess amount of silver lactate to a known volume of deionized water in a conical

flask. The presence of undissolved solid is crucial to ensure saturation.

Seal the flask and place it in a thermostatically controlled shaker set to the desired

temperature (e.g., 25°C).

Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium is

reached.

After equilibration, allow the undissolved solid to settle.

Carefully withdraw a sample of the supernatant. To separate the dissolved solute from any

suspended solid particles, either centrifuge the sample at high speed or filter it through a

fine-pore filter.

Accurately dilute the clear supernatant to a concentration that falls within the linear range of

the analytical method.

Determine the concentration of silver lactate in the diluted solution using a validated

analytical technique, such as UV-Vis spectrophotometry (measuring the absorbance of the

lactate or silver ion after a color-forming reaction) or HPLC.

Calculate the original concentration of the saturated solution, which represents the solubility

of silver lactate in water at that temperature. Express the solubility in g/L or mg/mL.

Antimicrobial Mechanism of Action
The antimicrobial activity of silver lactate is primarily due to the release of silver ions (Ag⁺) in

an aqueous environment. These ions exert their effects through a multi-targeted approach,

leading to bacterial cell death.

The proposed mechanisms of action are illustrated in the diagram below and include:

Disruption of the Cell Envelope: Silver ions can bind to sulfur-containing proteins in the

bacterial cell wall and membrane, leading to increased permeability and disruption of the

cell's structural integrity.
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Inhibition of Respiratory Enzymes: Ag⁺ ions are known to target and inhibit key enzymes in

the bacterial respiratory chain, such as NADH dehydrogenase, thereby disrupting cellular

energy production (ATP synthesis).

Generation of Reactive Oxygen Species (ROS): The interaction of silver ions with the

respiratory chain can lead to the production of ROS, such as superoxide radicals. These

highly reactive species cause oxidative stress, leading to damage of cellular components like

lipids, proteins, and DNA.

Interaction with DNA: Silver ions can penetrate the bacterial cell and interact with the DNA,

causing it to condense and preventing its replication, which ultimately inhibits cell division.

Extracellular
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Antimicrobial mechanisms of silver ions.

Spectral Data
Spectroscopic techniques are essential for the characterization and quality control of silver
lactate.

Infrared (IR) Spectroscopy
The IR spectrum of silver lactate exhibits characteristic absorption bands corresponding to its

functional groups. The broad band in the region of 3400-3200 cm⁻¹ is attributed to the O-H

stretching vibration of the hydroxyl group. The strong absorption peak around 1600 cm⁻¹ is due
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to the asymmetric stretching of the carboxylate group (COO⁻). The C-H stretching and bending

vibrations of the methyl and methine groups are observed in the regions of 2980-2940 cm⁻¹

and 1450-1370 cm⁻¹, respectively. The C-O stretching of the secondary alcohol and

carboxylate group appears in the 1120-1040 cm⁻¹ region.

Nuclear Magnetic Resonance (NMR) Spectroscopy
While dedicated NMR spectra for silver lactate are not readily available in the literature, the

expected chemical shifts can be predicted based on the lactate anion.

¹H NMR: The proton spectrum would be expected to show a doublet for the methyl protons

(CH₃) around 1.3-1.5 ppm and a quartet for the methine proton (CH) around 4.0-4.3 ppm.

The hydroxyl proton (OH) signal may be broad and its position variable depending on the

solvent and concentration.

¹³C NMR: The carbon spectrum would be expected to show a signal for the methyl carbon

(CH₃) around 20 ppm, the methine carbon (CH) around 67-70 ppm, and the carboxylate

carbon (COO⁻) around 180-185 ppm.

UV-Visible (UV-Vis) Spectroscopy
Silver lactate itself does not possess strong chromophores that absorb in the UV-Vis region.

Aqueous solutions of lactate generally show minimal absorption above 250 nm. Therefore,

direct UV-Vis spectroscopy is not a primary method for the quantification of silver lactate
unless a colorimetric reagent is used to react with either the silver or lactate ions to form a

colored complex.

Conclusion
This technical guide has provided a detailed overview of the physical and chemical properties

of silver lactate, along with representative experimental protocols for its synthesis and

characterization. The multifaceted antimicrobial mechanism of action of silver ions released

from silver lactate has also been elucidated. The compiled data and methodologies are

intended to serve as a valuable resource for researchers, scientists, and drug development

professionals working with this important antimicrobial compound. Further research to obtain

and publish detailed spectral data (NMR and UV-Vis) would be beneficial to the scientific

community.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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